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Compound of Interest

Compound Name: m-Nitrobenzoyl azide

Cat. No.: B3051654 Get Quote

Introduction

m-Nitrobenzoyl azide is an organic compound that belongs to the class of acyl azides.

Characterized by the presence of both a nitro group and an azide group attached to a benzoyl

scaffold, this molecule is a high-energy, reactive intermediate primarily utilized in organic

synthesis. Its utility stems from the azide's ability to undergo various transformations, most

notably the Curtius rearrangement to form isocyanates, and its participation in cycloaddition

reactions. However, the same functional groups that make it synthetically valuable also render

it potentially hazardous. This guide provides an in-depth overview of the chemical properties,

stability, and handling protocols for m-nitrobenzoyl azide, tailored for professionals in

research and drug development.

Core Chemical Properties
m-Nitrobenzoyl azide is a white solid that is slightly soluble in water.[1][2] Its fundamental

properties are summarized below.
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Property Value Reference

Molecular Formula C₇H₄N₄O₃ [3][4][5]

Molecular Weight 192.13 g/mol [2][4][5]

CAS Number 3532-31-8 [4][6]

Appearance White precipitate/solid [1]

Melting Point 68 °C (Crude) [1]

Boiling Point Not available (Decomposes) [2][5]

Solubility

Slightly soluble in water;

recrystallized from

benzene/ligroin

[1][2]

Stability and Reactivity
Organic azides are energetic compounds known for their potential to decompose explosively

when subjected to heat, light, friction, or shock.[7][8] The stability of m-nitrobenzoyl azide is

influenced by the presence of two "explosophores": the azide group and the nitro group.[7]

Stability Assessment Rules:

Two general guidelines can be used to assess the stability of organic azides:

Carbon-to-Nitrogen Ratio (C/N): For m-nitrobenzoyl azide (C₇H₄N₄O₃), the C/N ratio is 7

carbons to 4 nitrogens (1.75). Azides with a C/N ratio between 1 and 3 can typically be

synthesized and isolated in small quantities but should be stored at low temperatures,

protected from light, and handled with extreme care.[7][9]

Rule of Six: This rule suggests there should be at least six carbon atoms for each energetic

functional group.[7][9] With 7 carbons and two energetic groups (azide and nitro), m-
nitrobenzoyl azide does not meet this criterion, indicating a higher potential for instability.
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Stability Assessment for m-Nitrobenzoyl Azide

Structural Properties

Stability Rules

m-Nitrobenzoyl Azide
(C₇H₄N₄O₃)

7 Carbon Atoms4 Nitrogen Atoms 2 Energetic Groups
(Azide, Nitro)

C/N Ratio
(7C / 4N = 1.75)

Rule of Six
(7C / 2 Groups = 3.5)

Conclusion:
Potentially Unstable.

Handle with Extreme Caution.
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Synthesis Workflow for m-Nitrobenzoyl Azide

m-Nitrobenzoic Acid
+ Thionyl Chloride

Reflux for 3 hours

Distill excess
Thionyl Chloride

Intermediate:
m-Nitrobenzoyl Chloride

m-Nitrobenzoyl Chloride
in Acetone

Sodium Azide
in Water

Combine and Stir
(20-25°C, 1 hour)

Precipitation of
Crude Product

Suction Filtration
and Washing

Final Product:
m-Nitrobenzoyl Azide (crude)
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Conceptual Application: Click Chemistry

m-Nitrobenzoyl Azide
(R-N₃)

Cu(I) Catalyst

Alkyne-modified
Biomolecule

Stable Triazole-linked
Conjugate

[3+2] Cycloaddition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to m-Nitrobenzoyl Azide: Chemical
Properties and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3051654#m-nitrobenzoyl-azide-chemical-properties-
and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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